Myelopeptide-2 (MP-2)

• Molecular Formula: C41H57N7O8
• Molecular Weight: 775.93

Description

Conceptual Framework of Endogenous Bioregulatory Peptides

Endogenous bioregulatory peptides are a class of low molecular weight compounds produced by various cells in the body. khavinson.info These peptides play a crucial role in maintaining the structural and functional homeostasis of cell populations by controlling gene expression and protein synthesis. gcmafproducts.comgcmafproducts.com This regulatory function helps to prevent the age-related accumulation of structural and functional changes that can lead to pathological conditions. gcmafproducts.comgcmafproducts.com The concept of peptide bioregulation posits that these endogenous molecules are involved in the body's adaptive responses to stress and disturbances in homeostasis. gcmafproducts.com They are formed through the partial proteolysis of precursor proteins, such as cytokines and growth factors, in close proximity to their corresponding receptors. gcmafproducts.com This process allows for the rapid and localized formation of necessary regulators. gcmafproducts.com

Historical Context of Myelopeptide Discovery and Characterization

The discovery of myelopeptides (B149311) (MPs) originated from the study of bone marrow cells. nih.gov It was established that bone marrow cells from various animal species, as well as humans, produce a group of bioregulatory peptides. nih.gov These peptides, termed myelopeptides, were first isolated from the supernatant of porcine bone marrow cell cultures through methods like solid-phase extraction and reversed-phase high-performance liquid chromatography. nih.gov A scientific concept of peptide bioregulation was formulated in 1983, which revealed that cells produce these low molecular weight peptide compounds to transfer information and regulate cellular processes. khavinson.info Subsequent research focused on isolating, purifying, and investigating the physicochemical properties and functional activities of these peptides. nih.gov Among the several individual myelopeptides that were isolated and synthesized, Myelopeptide-1 (MP-1) and Myelopeptide-2 (MP-2) have been comprehensively studied for their biological activities. nih.gov

Classification of Myelopeptides within Immunoregulatory Peptides

Myelopeptides are classified as a group of small immunoregulatory peptides. copewithcytokines.deresearchgate.net They are considered bioregulatory mediators of bone marrow origin. nih.gov The broader category of immunoregulatory peptides includes substances that can act as immunosuppressants, immunostimulants, or immunoadjuvants. researchgate.net Myelopeptides exhibit a wide spectrum of functional activities, including immunoregulatory, differentiating, and opiate-like effects. nih.gov They are recognized as a distinct class of endogenous bioregulatory peptides, with each having specific immunoregulatory activity and differing in their mechanisms of action. worldscientific.com

Myelopeptide	Classification	Key Function	Source
Myelopeptide-1 (MP-1)	Immunoregulatory Peptide	Immunocorrective	Bone Marrow
Myelopeptide-2 (MP-2)	Immunoregulatory Peptide	Antitumor Effect	Bone Marrow
Myelopeptide-3 (MP-3)	Immunoregulatory Peptide	Macrophage Stimulating	Bone Marrow
Myelopeptide-4 (MP-4)	Immunoregulatory Peptide	Cell Differentiation Factor	Bone Marrow

This table provides a summary of the classification and key functions of different myelopeptides. worldscientific.com

Overview of Myelopeptide-2 (MP-2) as a Distinct Immunoregulatory Hexapeptide

Myelopeptide-2 (MP-2) is a hexapeptide with the amino acid sequence Leu-Val-Val-Tyr-Pro-Trp. nih.govnih.gov It was originally isolated from the supernatant of porcine bone marrow cell cultures. nih.govmedchemexpress.com MP-2 is recognized for its immunoregulatory effects and its role in maintaining immune homeostasis. nih.govmedchemexpress.com Research has shown that MP-2 can restore the mitogenic reactivity of human T lymphocytes that have been inhibited by leukemia cells or viruses. medchemexpress.comapexbt.com This restorative effect is associated with its influence on the expression of CD3 and CD4 antigens on T lymphocytes. apexbt.comcpcscientific.com Furthermore, MP-2 has been observed to recover depressed interleukin-2 (B1167480) (IL-2) synthesis and the expression of the interleukin-2 receptor (IL-2R). medchemexpress.com While both MP-1 and MP-2 demonstrate pronounced immunoregulatory activity, their final effects and mechanisms of action are different. nih.gov The immunoregulatory effects of MP-2 have been noted to be less pronounced and occur at higher concentrations compared to MP-1. nih.gov

Property	Details
Name	Myelopeptide-2 (MP-2)
Sequence	Leu-Val-Val-Tyr-Pro-Trp (LVVYPW) cpcscientific.comnovoprolabs.com
Molecular Formula	C41H57N7O8 cpcscientific.comnovoprolabs.comchemscene.com
Molecular Weight	775.93 g/mol apexbt.comchemscene.com
Origin	Isolated from porcine bone marrow cell culture supernatant nih.govmedchemexpress.com
Primary Function	Immunoregulatory nih.govpeptide.com

This table summarizes the key properties of Myelopeptide-2.

Origin, Isolation, and Academic Characterization of Myelopeptide 2 Mp 2

Sources and Isolation Methodologies for Myelopeptide-2 (MP-2)

The initial discovery and subsequent study of MP-2 necessitated robust methods for its isolation and purification from complex biological mixtures.

MP-2 is endogenously produced and was originally isolated from the supernatant of porcine (pig) bone marrow cell cultures. bioworld.comapexbt.comnih.govnih.gov This biological fluid contains a complex mixture of molecules secreted by the bone marrow cells, from which the specific peptide must be separated. nih.govinvivochem.com The choice of this source was foundational to the discovery of the entire class of myelopeptides (B149311), which are considered bioregulatory mediators originating from bone marrow. nih.govbioworld.com

To isolate MP-2 from the crude cell culture supernatant, researchers employ a series of chromatographic techniques. A key method mentioned in the academic literature is a successive approach involving solid-phase extraction followed by reversed-phase high-performance liquid chromatography (RP-HPLC). nih.gov RP-HPLC is a powerful technique for separating peptides based on their hydrophobicity, making it highly effective for purifying specific peptides like MP-2 from a mixture. nih.gov While gel filtration is a common preliminary step in peptide purification for separating molecules by size, the definitive purification of MP-2 relies heavily on the high resolution offered by RP-HPLC. nih.gov

Purification Technique	Principle of Separation	Role in MP-2 Isolation
Solid-Phase Extraction	Partitioning between a solid and liquid phase	Initial cleanup and concentration of peptides from supernatant
Reverse-Phase HPLC	Differential partitioning based on hydrophobicity	High-resolution purification of MP-2 from other peptides and contaminants

Structural Elucidation and Conformational Analysis of Myelopeptide-2 (MP-2)

Following purification, the precise chemical structure and spatial arrangement of the peptide were determined using advanced analytical methods.

The primary structure of MP-2 was determined through amino acid sequencing. It is a hexapeptide with the specific sequence of Leu-Val-Val-Tyr-Pro-Trp (Leucine-Valine-Valine-Tyrosine-Proline-Tryptophan). apexbt.comnih.govnih.gov This sequence gives the compound its unique identity and chemical properties.

Mass spectrometry (MS) is a critical tool used to confirm this structure. apexbt.com This technique measures the mass-to-charge ratio of ions, allowing for the precise determination of a molecule's molecular weight. nih.govmonash.edu For peptides, fragmentation patterns within the mass spectrometer can also be used to verify the amino acid sequence. youtube.com The confirmed molecular formula for MP-2 is C₄₁H₅₇N₇O₈, with a corresponding molecular weight of approximately 775.93 g/mol . apexbt.com

Property	Value
Amino Acid Sequence	Leu-Val-Val-Tyr-Pro-Trp
Molecular Formula	C₄₁H₅₇N₇O₈ apexbt.com
Molecular Weight	775.93 g/mol apexbt.com

The biological activity of a peptide is intrinsically linked to its three-dimensional shape, or conformation. nih.gov The specific sequence of amino acids in MP-2 dictates how the peptide chain folds in a physiological environment. This conformation is responsible for its ability to interact with specific cellular targets and exert its immunomodulatory effects.

The established biological function of MP-2 is its ability to restore the mitogen responsiveness of human T-lymphocytes that have been suppressed by factors from leukemia cells or the measles virus. nih.govnih.govmedchemexpress.com This restorative effect is associated with the peptide's influence on the expression of CD3 and CD4 surface antigens on T-lymphocytes and its capacity to recover the synthesis of interleukin-2 (B1167480) (IL-2) and the expression of its receptor. nih.govnih.govmedchemexpress.com The unique conformation of MP-2 allows it to bind to specific receptors or interact with cellular pathways involved in these processes, thereby helping to maintain immune homeostasis. apexbt.comnih.gov Therefore, the defined primary structure (Leu-Val-Val-Tyr-Pro-Trp) is crucial as it determines the specific conformation that is recognized by the biological system, leading to its observed immunoregulatory activity. nih.gov

Molecular and Cellular Mechanisms of Action of Myelopeptide 2 Mp 2

Modulation of Cytokine Synthesis and Expression Profiles

MP-2 plays a significant role in maintaining immune homeostasis by regulating the intricate network of cytokines, the signaling molecules that orchestrate immune responses. nih.gov Its action is particularly evident in conditions where immune function is compromised, such as by tumor products or viral infections. nih.govmedchemexpress.com

Regulation of Interleukin-2 (B1167480) (IL-2) Synthesis

Research has demonstrated that MP-2 can effectively restore diminished Interleukin-2 (IL-2) synthesis in human T lymphocytes. nih.govmedchemexpress.com In experimental models where T-lymphocyte function was suppressed by conditioned medium from HL-60 leukemia cells or by the measles virus, MP-2 was able to recover the reduced production of IL-2. nih.gov This restoration of IL-2 synthesis is a key component of MP-2's ability to re-establish the mitogen responsiveness of these inhibited T cells. nih.gov Studies on murine splenocytes have also shown that MP-2 stimulates the production of IL-2. nih.gov The enhancing effect of MP-2 on IL-2 synthesis is most pronounced during the early stages of T cell activation. nih.gov

Experimental Model	Inhibitory Agent	Effect of MP-2 on IL-2 Synthesis	Reference
Human T Lymphocytes	Conditioned medium from HL-60 leukemia cells	Recovery of reduced IL-2 synthesis	nih.gov
Human T Lymphocytes	Measles virus	Recovery of reduced IL-2 synthesis	nih.gov
Murine Splenocytes	Not specified	Stimulation of IL-2 production	nih.gov

Influence on Interleukin-2 Receptor (IL-2R) Expression

Parallel to its effect on IL-2 synthesis, MP-2 also restores the expression of the Interleukin-2 Receptor (IL-2R) on the surface of human T lymphocytes. nih.govmedchemexpress.com The IL-2 receptor exists in different forms with varying affinities for IL-2, and its expression is crucial for T cells to respond to this key growth factor. wikipedia.org By recovering both the cytokine and its receptor, MP-2 facilitates the restoration of the IL-2 signaling pathway, which is essential for T cell proliferation and activation. nih.govfrontiersin.org This dual action underscores the peptide's role in reversing immunosuppressive states. nih.gov

Impact on Pro-inflammatory Cytokines (e.g., IL-1β, TNF-α)

The influence of MP-2 on major pro-inflammatory cytokines has also been a subject of investigation. Some research indicates that MP-2 can suppress the production of Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1 beta (IL-1β). q-vd.comp-cresyl.com This suggests a potential anti-inflammatory role for the peptide by selectively modulating key cytokine pathways involved in inflammation. q-vd.com However, it is important to note a distinction within the myelopeptide family; one study found that while Myelopeptide-1 could substitute for IL-1 activity in a thymocyte proliferation assay, MP-2 did not show this effect. nih.gov

Effects on Interferon-gamma (IFN-γ) Production

Interferon-gamma (IFN-γ) is a critical cytokine primarily associated with the T helper 1 (Th1) immune response and the activation of cellular immunity. youtube.comfrontiersin.org While direct, quantitative data on MP-2's effect on IFN-γ production is limited in the provided search results, the peptide's involvement in regulating the balance between Th1 and Th2 cytokine responses implies an influence on IFN-γ. nih.gov The interplay between these T helper cell subsets is crucial for a properly functioning immune system, and MP-2's role in maintaining this balance suggests it modulates the cytokines that define these responses, including IFN-γ. nih.gov

Interplay between T Helper (TH) 1 and TH2 Cytokines

MP-2 is involved in the complex regulatory processes that maintain immune homeostasis, particularly through its influence on the balance between T helper 1 (Th1) and T helper 2 (Th2) cytokine profiles. nih.gov Th1 cells are primarily involved in cell-mediated immunity, producing cytokines like IL-2 and IFN-γ, while Th2 cells mediate humoral immunity through cytokines such as IL-4 and IL-5. biorxiv.org Research indicates that under the influence of MP-2, Th1 and Th2 cytokines act in a closely interconnected manner. nih.gov The nature of this interaction and the resulting immune response can depend on the immune status of the T-lymphocyte donor. nih.gov The potential for myelopeptides (B149311) to influence the differentiation of precursor T helper (Th0) cells into either Th1 or Th2 subtypes has been discussed, highlighting the peptide's role as a fine-tuner of the adaptive immune response. nih.gov

Direct and Indirect Effects on Immune Cell Populations

The primary targets of MP-2's immunomodulatory activity appear to be T lymphocytes. nih.govnih.gov The peptide demonstrates a significant capacity to restore the proliferative response of human peripheral blood T lymphocytes to mitogens like phytohemagglutinin (PHA) after they have been suppressed. medchemexpress.com This restorative effect is linked to its ability to influence the expression of key T cell surface antigens, including CD3 and CD4. apexbt.com

MP-2's action is not limited to a specific activation state of T cells. It has been shown to affect both resting T cells stimulated with suboptimal doses of mitogens and already activated T cells that express low levels of the IL-2 receptor. nih.gov This indicates that MP-2 can act at different stages of T cell activation to enhance or restore their functional capacity. By stimulating the IL-2-dependent proliferation of the CTLL-2 cell line, MP-2 demonstrates its ability to support the expansion of T cell populations. nih.gov

Cell Type	Effect of MP-2	Associated Mechanism	Reference
Human T Lymphocytes	Restores mitogen responsiveness	Recovers IL-2 synthesis and IL-2R expression	nih.govmedchemexpress.com
Human Peripheral Blood T Lymphocytes	Restores PHA-induced proliferation	Influence on CD3 and CD4 antigen expression	medchemexpress.comapexbt.com
Resting T Cells	Sensitive to MP-2 action	Stimulation with suboptimum doses of concanavalin (B7782731) A	nih.gov
Activated T Cells (low IL-2R)	Sensitive to MP-2 action	Enhances IL-2-associated processes	nih.gov
CTLL-2 Cell Line	Stimulates proliferation	IL-2-dependent mechanism	nih.gov

Restoration of T-Lymphocyte Mitogenic Responsiveness

MP-2 has demonstrated a significant capacity to restore the mitogenic responsiveness of human T lymphocytes when their function is suppressed by external factors. apexbt.comnih.gov T-cell proliferation in response to mitogens is a crucial indicator of cellular immune competence. In experimental settings, factors produced by the HL-60 leukemia cell line or the measles virus can inhibit this proliferative response. Research shows that MP-2 can abolish this suppression. nih.gov When T lymphocytes are exposed to these inhibitory agents, their ability to proliferate upon stimulation with mitogens is significantly reduced. The introduction of MP-2 into these cultures effectively reverses this inhibition, restoring the T-cells' ability to proliferate. nih.gov This restorative effect highlights MP-2's role in counteracting immunosuppressive environments.

Table 1: Effect of Myelopeptide-2 on T-Lymphocyte Proliferation Suppressed by HL-60 Conditioned Medium (CM)

Condition	Description of Effect	Observed Outcome with MP-2
T-Lymphocytes + Mitogen	Normal proliferative response.	N/A
T-Lymphocytes + Mitogen + HL-60 CM	Suppression of T-lymphocyte proliferative response.	N/A
T-Lymphocytes + Mitogen + HL-60 CM + MP-2	Abolished the suppression of T-lymphocyte proliferative response.	Restored mitogenic responsiveness.

Influence on T-Lymphocyte Activation Pathways

The restorative action of MP-2 on T-cell responsiveness is fundamentally linked to its influence on key T-lymphocyte activation pathways. nih.gov A primary mechanism is its ability to recover the synthesis of Interleukin-2 (IL-2) and the expression of the IL-2 receptor (IL-2R). nih.gov IL-2 is a critical cytokine that acts as a potent T-cell growth factor, essential for the proliferation and differentiation of activated T cells. nih.govinvivogen.com Immunosuppressive agents, such as those from tumor products or the measles virus, lead to a reduction in both IL-2 production and the expression of its receptor on T lymphocytes. MP-2 directly counteracts this effect by stimulating the production of IL-2 by murine splenocytes and enhancing the IL-2-dependent proliferation of T-cell lines. nih.govnih.gov This recovery of the IL-2/IL-2R axis is a cornerstone of MP-2's ability to restore T-cell function. nih.gov

Impact on CD3 and CD4 Antigen Expression on T Lymphocytes

The functional integrity of T lymphocytes is closely tied to the expression of specific surface antigens, particularly the CD3 and CD4 molecules, which are central to T-cell receptor (TCR) signaling and antigen recognition. The recovery effect of MP-2 is directly connected with its influence on the expression of these antigens. apexbt.com Studies have shown that conditioned medium from HL-60 leukemia cells can alter the T-cell phenotype by decreasing the population of CD3- and CD4-positive cells. MP-2 has been observed to restore the normal expression of these T-cell surface antigens, thereby reversing the phenotype altered by the tumor cell products. apexbt.com

Table 2: Impact of Myelopeptide-2 on T-Cell Surface Antigen Expression

Condition	Effect on CD3 Expression	Effect on CD4 Expression
T-Lymphocytes (Control)	Normal	Normal
T-Lymphocytes + HL-60 CM	Decreased	Decreased
T-Lymphocytes + HL-60 CM + MP-2	Restored	Restored

Regulation of Reactive Oxygen Species (ROS) Generation in Leukocytes

Currently, there is no specific information available in the referenced literature detailing the direct role of Myelopeptide-2 in the regulation of Reactive Oxygen Species (ROS) generation in leukocytes.

Signaling Pathways Potentially Influenced by Myelopeptide-2 (MP-2)

The biological effects of MP-2 on T-cells are mediated through the modulation of intracellular signaling pathways. While the direct receptor for MP-2 has not been fully elucidated, its downstream effects provide insight into the pathways it influences.

Downstream Signaling Events Following Receptor Interaction

By restoring IL-2 synthesis and IL-2R expression, MP-2 likely influences the signaling cascades downstream of the IL-2 receptor. nih.gov The binding of IL-2 to its high-affinity receptor typically activates several key intracellular signaling pathways crucial for T-cell proliferation, survival, and differentiation. invivogen.com The primary pathway activated is the Janus kinase/Signal Transducer and Activator of Transcription (JAK/STAT) pathway. mdpi.com Specifically, IL-2R activation leads to the phosphorylation and activation of JAK1 and JAK3, which in turn phosphorylate STAT5. Activated STAT5 then dimerizes, translocates to the nucleus, and induces the transcription of genes essential for T-cell function. nih.gov Given that MP-2 enhances IL-2-associated processes, it is plausible that it modulates the JAK/STAT pathway to overcome cellular suppression. nih.gov Other pathways downstream of IL-2R and the T-cell receptor, such as the PI3K-Akt and MAPK pathways, are also critical for T-cell function and may be indirectly influenced by the restorative action of MP-2. mdpi.com

Potential for Gene Expression Modulation

The ability of MP-2 to recover the synthesis of IL-2 and the expression of its receptor is direct evidence of its capacity to modulate gene expression. nih.gov The production of these proteins requires the transcription of their respective genes and subsequent translation. By overcoming the suppressive effects of tumor products or viruses, MP-2 effectively restores the cellular machinery responsible for expressing these critical immune components. Furthermore, the signaling pathways activated by IL-2, such as JAK/STAT, ultimately function by activating transcription factors that control the expression of a wide array of genes. For instance, IL-2 signaling is known to control the expression of the proto-oncogene Myc, a key regulator of metabolic reprogramming and cell cycle progression in T cells. embopress.org Therefore, MP-2's primary effect on the IL-2/IL-2R axis suggests a broader potential to influence the expression of multiple genes that are critical for mounting an effective T-cell response.

Immunomodulatory Roles of Myelopeptide 2 Mp 2

Correction of Immunodeficiency States in Preclinical Models

MP-2 has demonstrated the ability to correct suppressed immune functions in various preclinical settings. In laboratory studies, it has shown a capacity to restore the responsiveness of human T lymphocytes that have been inhibited by external factors. nih.gov For instance, the suppressive effects on T-lymphocytes induced by conditioned media from human leukemia HL-60 cells can be abolished by MP-2. nih.gov This restorative effect is not merely protective; MP-2 is effective even when administered after the T-lymphocytes have been exposed to the suppressive tumor cell products. nih.gov

Flow cytometry analysis has shown that products from HL-60 cells reduce the expression of critical T-cell surface antigens, decreasing the number of CD3- and CD4-positive cells. nih.gov MP-2 has been found to restore the T-cell phenotype that was altered by these leukemia cell products. nih.gov Similarly, its restorative capabilities have been observed on T-lymphocytes suppressed by the measles virus. nih.gov Furthermore, a broader fraction of myelopeptides (B149311) (MP) has been shown to correct defective antibody responses in MRL/lpr mice, a model for spontaneous autoimmune disease, which resulted in a twofold prolongation of their lifespan. nih.gov

Table 1: Preclinical Models of Immunodeficiency Corrected by Myelopeptide-2 (MP-2)

Model System	Immunosuppressive Agent/Condition	Observed Effect of MP-2/Myelopeptides	Reference
Human T-lymphocytes (in vitro)	Conditioned medium from HL-60 leukemia cells	Restored mitogen responsiveness; Restored CD3 and CD4 T-cell phenotypes.	nih.govnih.gov
Human T-lymphocytes (in vitro)	Measles virus	Restored mitogen responsiveness.	nih.gov
MRL/lpr mice (in vivo)	Spontaneous autoimmune disease	Corrected defective antibody response to sheep red blood cells (SRBC).	nih.gov

Contribution to Immune Homeostasis Maintenance

The regulatory actions of MP-2 suggest its involvement in the maintenance of immune homeostasis. nih.govmedchemexpress.comapexbt.com By restoring key immune cell functions and cytokine production that are suppressed during pathological states, MP-2 helps to re-establish a balanced immune response. nih.gov The peptide's ability to recover depressed Interleukin-2 (B1167480) (IL-2) synthesis and the expression of its receptor (IL-2R) is central to this effect, as the IL-2 pathway is critical for T-cell proliferation and regulation. nih.gov Studies indicate that T helper (TH) 1 and TH2 cytokines interact closely, and the nature of this interaction is dependent on the immune status of the T-lymphocyte donor. nih.gov The involvement of MP-2 in these regulatory processes is directed toward maintaining this crucial balance. nih.govapexbt.com

Effects on Adaptive Immune Responses

MP-2 exerts significant influence over the adaptive immune system, particularly on lymphocyte function and antibody production.

A key function of MP-2 is its ability to restore the proliferative capacity of T-lymphocytes in response to mitogens like Phytohemagglutinin (PHA). nih.govmedchemexpress.com In experimental setups, when human T-lymphocytes are suppressed by factors from HL-60 leukemia cells, their proliferative response to PHA is significantly diminished. nih.gov The addition of MP-2 abolishes this suppression in a dose-dependent manner. nih.gov This restorative effect has been observed when MP-2 is co-administered with the suppressive agent and also when it is added after the T-cells have already been exposed. nih.gov

The mechanism underlying this restoration is linked to the peptide's influence on the IL-2 signaling pathway. MP-2 recovers both the reduced synthesis of IL-2 and the expression of the IL-2 receptor on human T-lymphocytes that have been damaged by tumor products or the measles virus. nih.govmedchemexpress.com

Table 2: Effect of Myelopeptide-2 (MP-2) on Suppressed T-Lymphocyte Function

Parameter	Condition	Effect of MP-2	Reference
PHA-induced Proliferation	Suppressed by HL-60 cell products	Restores proliferative response.	nih.govmedchemexpress.com
Interleukin-2 (IL-2) Synthesis	Reduced by HL-60 products or measles virus	Recovers the level of IL-2 synthesis.	nih.govmedchemexpress.com
Interleukin-2 Receptor (IL-2R) Expression	Reduced by HL-60 products or measles virus	Recovers IL-2R expression.	nih.gov

Research on a highly purified fraction of myelopeptides (MP) has shown their ability to correct immunological defects in animal models of congenital immunodeficiency. nih.gov In MRL/lpr mice, which suffer from a spontaneous autoimmune disease and exhibit a defective antibody response, treatment with myelopeptides was shown to correct the antibody response to sheep red blood cells (SRBC). nih.gov This finding indicates that myelopeptides can positively influence B-cell function and antibody production in an immunocompromised state. nih.gov

Potential Interactions with Innate Immune Effectors

Beyond the adaptive immune system, myelopeptides also appear to interact with the innate immune system. Studies have shown that myelopeptides can regulate the microbicidal and secretory activities of innate immunity effector cells. nih.gov This includes influencing the metabolic activity of leukocytes and neutrophils. nih.gov Specifically, myelopeptides have been noted to affect the production of key pro-inflammatory cytokines, such as Interleukin-1beta (IL-1β) and Tumor Necrosis Factor-alpha (TNF-α), by these cells. nih.gov This suggests that the immunomodulatory effects of myelopeptides are broad, encompassing both innate and adaptive immune responses.

Antitumor Effects of Myelopeptide 2 Mp 2 in Preclinical Research

Inhibition of Tumor Growth in Experimental Animal Models

In vivo studies have demonstrated the antitumor action of Myelopeptide-2. worldscientific.com Research in animal models has shown that MP-2 can delay the appearance of tumors and reduce the number of both spontaneous and chemically-induced lung tumors. medchemexpress.com Specifically, in models of urethane-induced tumorigenesis, MP-2 administration was found to significantly lower the incidence of lung adenomas. medchemexpress.com

Restoration of T-Lymphocyte Function in Tumor-Bearing Organisms

A key aspect of MP-2's antitumor activity is its ability to recover the functional activity of T lymphocytes that have been suppressed by tumor cells. worldscientific.com Tumors can create an immunosuppressive environment, hindering the body's natural immune response. MP-2 has been shown to restore the mitogenic reactivity of human T lymphocytes after being inhibited by tumor products. medchemexpress.comnih.gov This restorative effect is linked to its ability to recover depressed interleukin-2 (B1167480) (IL-2) synthesis and the expression of the interleukin-2 receptor (IL-2R), which are crucial for T-cell proliferation and activation. medchemexpress.comnih.gov By reviving these essential components of the T-cell response, MP-2 helps to re-establish immune surveillance against cancerous cells.

Modulation of Myeloid Leukemia Cell (HL-60) Inhibitory Effects on T Lymphocytes

The human myeloid leukemia cell line, HL-60, is known to produce factors that suppress T-lymphocyte function. Extensive research has been conducted on MP-2's ability to counteract this effect. When human T lymphocytes are exposed to conditioned media from HL-60 cultures (HL-60 CM), their proliferative response to mitogens like phytohemagglutinin (PHA) is significantly inhibited. nih.gov The addition of MP-2 abolishes this suppression in a dose-dependent manner. nih.gov

The mechanism behind this restoration is multifaceted. Flow cytometry analysis has revealed that HL-60 conditioned media reduces the expression of CD3 and CD4 surface antigens on T-cells. nih.gov MP-2 treatment effectively restores the normal phenotype of these T-cells. nih.govapexbt.com Furthermore, MP-2 reverses the HL-60-induced reduction in IL-2 synthesis and IL-2R expression, critical for T-cell signaling and activation. medchemexpress.comnih.gov This suggests that MP-2 has a direct restorative, rather than protective, effect on T lymphocytes that have been damaged by tumor cell products. nih.gov

Table 1: Modulation of HL-60 Inhibitory Effects on T Lymphocytes by MP-2

Effect of HL-60 Conditioned Media	Effect of MP-2 Treatment	Cellular/Molecular Target
Suppression of T-lymphocyte proliferative response	Abolishes suppression of proliferation nih.gov	T-Lymphocyte
Decreased expression of CD3 and CD4 antigens	Restores normal CD3 and CD4 expression nih.govapexbt.com	T-Cell Surface Antigens
Reduced Interleukin-2 (IL-2) synthesis	Recovers the level of IL-2 synthesis medchemexpress.comnih.gov	Cytokine Production

Mechanism of Antitumor Action Mediated by the T-System of Immunity

The antitumor effect of Myelopeptide-2 in vivo is mediated by the T-system of immunity. worldscientific.com Unlike cytotoxic agents that directly target cancer cells, MP-2 functions as an immunocorrector. Its primary role is to counteract the immunosuppressive tactics employed by tumors. By restoring the critical functions of T lymphocytes—including their ability to proliferate, produce essential cytokines like IL-2, and express key surface receptors—MP-2 empowers the immune system to recognize and attack tumor cells more effectively. nih.gov The peptide's involvement in regulatory processes appears directed toward the maintenance of immune homeostasis, allowing for a more robust and sustained antitumor immune response. nih.govapexbt.com

Studies on Urethane-Induced Tumor Models

Table 2: Effect of MP-2 on Urethane-Induced Lung Tumors in Mice

Treatment Group	Key Finding
Urethane Only	Development of lung adenomas.
Urethane + MP-2	Delayed appearance of tumors. medchemexpress.com
Urethane + MP-2	Decreased number of spontaneous and urethane-induced lung tumors. medchemexpress.com

Antiviral Aspects of Myelopeptide 2 Mp 2 in Experimental Systems

Restoration of T-Lymphocyte Activity Impaired by Viral Agents (e.g., Measles Virus)

The measles virus is known to have an immunodepressive effect, which can impair the normal functioning of the immune system. nih.gov Research has shown that MP-2 can counteract this suppression. Specifically, MP-2 has been found to restore the mitogen responsiveness of human T-lymphocytes that have been inhibited by the measles virus. nih.gov This restorative effect is linked to its ability to recover the synthesis of interleukin-2 (B1167480) (IL-2) and the expression of the IL-2 receptor, both of which are crucial for T-cell proliferation and activation. medchemexpress.comnih.gov

In experimental models, the suppressive effect of the measles vaccine on the blast transformation of activated human lymphocytes was partially neutralized by MP-2. nih.gov This suggests that MP-2 can help to mitigate the immunosuppressive effects of the virus, allowing for a more robust immune response. The peptide's influence on the expression of CD3 and CD4 antigens on T-lymphocytes is also believed to play a role in this recovery process. apexbt.com

Table 1: Effect of Myelopeptide-2 on T-Lymphocyte Function Inhibited by Measles Virus

Parameter	Observation	Reference
Mitogen Responsiveness	Restored in human T-lymphocytes.	nih.gov
Interleukin-2 (IL-2) Synthesis	Recovered in human T-lymphocytes.	medchemexpress.comnih.gov
IL-2 Receptor Expression	Recovered in human T-lymphocytes.	medchemexpress.comnih.gov
Lymphocyte Blast Transformation	Partially neutralized the suppressive effect of the measles vaccine.	nih.gov

Enhancement of Immune Response to Live Vaccine Immunization (e.g., Measles Vaccine in Guinea Pigs)

The immunomodulatory properties of MP-2 extend to its potential as a vaccine adjuvant. In animal studies, the combined administration of mumps and measles vaccine strains can lead to a decreased immune response to the mumps component, a phenomenon potentially linked to the immunosuppressive nature of the measles virus. nih.gov

An experimental study in guinea pigs demonstrated that MP-2 could partially neutralize the suppressive effect of the live measles vaccine. nih.gov This finding suggests that MP-2 could be used to enhance the immune response to live vaccines, potentially leading to more effective immunization. By counteracting the immunosuppressive effects of certain vaccine components, MP-2 may help to ensure a stronger and more balanced immune response to all antigens present in a combined vaccine.

Broader Implications for Antivirus Research Based on Immunomodulation

The ability of MP-2 to restore and enhance immune function has broader implications for antiviral research. The peptide's involvement in regulatory processes appears to be directed at maintaining immune homeostasis. nih.gov This homeostatic function is critical in combating viral infections, where a well-regulated immune response is necessary to clear the virus without causing excessive damage to the host.

Myelopeptides (B149311), as a class of bioregulatory molecules, have a wide spectrum of functions that include immunoregulatory and differentiating activities. nih.gov The development of drugs based on myelopeptides for conditions involving immunodeficiency highlights the therapeutic potential of these compounds. nih.gov The mechanisms by which MP-2 modulates the immune system—such as restoring cytokine synthesis and receptor expression—offer a promising avenue for the development of novel antiviral therapies. medchemexpress.comnih.gov Rather than targeting the virus directly, such therapies would aim to bolster the host's own immune defenses, a strategy that could be effective against a wide range of viral pathogens.

The exploration of immunomodulatory agents like MP-2 is a key area of focus in the ongoing search for new ways to combat viral diseases. Peptides are increasingly being recognized as a potential source of new and clinically relevant antiviral compounds.

Advanced Research Methodologies and Experimental Models in Myelopeptide 2 Mp 2 Studies

In Vitro Experimental Systems

In vitro studies are fundamental to understanding the cellular and molecular mechanisms of MP-2. These experimental systems allow for controlled investigation of the peptide's effects on specific immune cell populations and their functions.

Lymphocyte Proliferation Assays (e.g., Phytohemagglutinin-Induced)

Lymphocyte proliferation assays are a cornerstone of in vitro immunology, used to assess the functional capacity of T and B cells. In the context of MP-2 research, these assays are crucial for evaluating its ability to modulate immune cell activation. A common method involves the use of mitogens like Phytohemagglutinin (PHA), a plant lectin that stimulates T-lymphocyte proliferation.

In a typical experimental setup, human T lymphocytes are challenged with an immunosuppressive agent, such as conditioned media from the HL-60 leukemia cell line, which inhibits their normal proliferative response to PHA. MP-2 is then introduced to this system to determine if it can restore the mitogen-induced proliferation. Research has shown that MP-2 can abolish the suppression of T-lymphocyte proliferative response in a dose-dependent manner when added to PHA-stimulated T lymphocytes that have been inhibited by HL-60 conditioned media. cy3tsa.com This restorative effect highlights the peptide's potential to counteract tumor-induced immune suppression.

Table 1: Effect of Myelopeptide-2 on PHA-Induced T-Lymphocyte Proliferation

Experimental Condition	T-Lymphocyte Proliferation	MP-2 Effect
PHA Stimulation Only	Normal	N/A
PHA + HL-60 Conditioned Media	Suppressed	N/A

Flow Cytometry for Cellular Receptor Binding and Antigen Expression Analysis

Flow cytometry is a powerful technique used to analyze the physical and chemical characteristics of individual cells as they pass through a laser beam. In MP-2 research, it is employed to investigate changes in the expression of cell surface antigens and to study receptor binding.

Studies have utilized flow cytometry to analyze the phenotype of T lymphocytes exposed to immunosuppressive factors. For instance, conditioned media from HL-60 cells was found to decrease the percentage of T cells expressing the CD3 and CD4 surface antigens and induced the appearance of T lymphocytes with a reduced density of these antigens. cy3tsa.com The application of MP-2 to these cells was shown to restore the T-cell phenotype that had been altered by the HL-60 conditioned media, indicating that MP-2 can influence the expression of critical T-cell surface molecules. cy3tsa.com

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Quantification

The Enzyme-Linked Immunosorbent Assay (ELISA) is a widely used immunological assay to measure the concentration of specific proteins, such as cytokines, in biological samples. This technique is essential for understanding how MP-2 modulates the intricate network of cytokine signaling that governs immune responses.

Research into MP-2's mechanism of action has focused on its ability to influence cytokine production, particularly Interleukin-2 (B1167480) (IL-2), a key cytokine for T-cell proliferation and activation. Studies have demonstrated that MP-2 can recover reduced IL-2 synthesis and the expression of the IL-2 receptor (IL-2R) in human T lymphocytes that have been suppressed by tumor products or the measles virus. nih.gov This effect is a crucial component of its ability to restore T-lymphocyte responsiveness. nih.gov

Table 2: Impact of Myelopeptide-2 on IL-2 Synthesis in Suppressed T-Lymphocytes

Condition	IL-2 Synthesis	IL-2 Receptor Expression
T-Lymphocytes + Suppressive Agent	Reduced	Reduced

Use of Human Peripheral Blood Mononuclear Cells (PBMCs) and T Lymphocytes

Human Peripheral Blood Mononuclear Cells (PBMCs) are a critical source of immune cells for in vitro studies. Isolated from whole blood, this cell population includes lymphocytes (T cells, B cells, and NK cells) and monocytes. T lymphocytes, a key component of the adaptive immune system, are often purified from PBMCs for more specific investigations.

In MP-2 research, human T lymphocytes derived from PBMCs are the primary cell type used to study the peptide's immunomodulatory effects. cy3tsa.comnih.gov These cells provide a physiologically relevant model to investigate how MP-2 can restore the mitogen responsiveness of T lymphocytes that have been inhibited by various suppressive agents. cy3tsa.comnih.gov The use of these primary human cells enhances the translational relevance of the in vitro findings.

Cell Lines as Model Systems (e.g., HL-60 Leukemia Cells)

Cell lines, which are immortalized cells that can be cultured indefinitely in the laboratory, serve as valuable and consistent model systems for various biological studies. In the context of MP-2 research, the human promyelocytic leukemia cell line, HL-60, has been instrumental.

The conditioned medium from HL-60 cell cultures contains factors that suppress the normal function of T lymphocytes. cy3tsa.com This provides a reliable in vitro model of tumor-induced immunosuppression. Researchers have used this system to test the efficacy of MP-2 in reversing these suppressive effects. cy3tsa.com The ability of MP-2 to abolish the suppression of T-lymphocyte proliferation induced by HL-60 conditioned media is a key finding from these studies. cy3tsa.com

In Vivo Preclinical Animal Models

In vivo preclinical animal models are essential for evaluating the systemic effects, efficacy, and safety of a therapeutic candidate in a living organism before it can be considered for human trials. These models aim to replicate aspects of human diseases.

In the study of Myelopeptide-2, mouse models have been employed to investigate its anti-tumor and immunomodulatory activities in a complex biological environment. In one line of research, MP-2 was administered to mice to assess its impact on the development of urethane-induced lung tumors. The results indicated that short-term treatment with MP-2 could delay the appearance of these tumors and decrease their number. medchemexpress.com Other preclinical studies have explored the efficacy of MP-2 in animal models of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis, where it was shown to reduce disease severity. cy3tsa.com These in vivo findings corroborate the immunomodulatory effects observed in vitro and support the potential of MP-2 as a therapeutic agent for conditions involving immune dysregulation and cancer. medchemexpress.comcy3tsa.com

Murine Models for Immunomodulatory and Antitumor Efficacy Assessment (e.g., BALB/c, NZB, Cyclophosphamide-Treated Mice)

Murine models are central to the in vivo assessment of MP-2's biological activities. Specific strains are chosen to model different aspects of the immune system and disease states.

BALB/c Mice: This inbred mouse strain is widely used in immunological and cancer research. nih.gov BALB/c mice are known for their Th2-biased immune responses, making them suitable for studying the immunomodulatory effects of peptides that may influence T-cell differentiation and cytokine production. mdpi.com Their utility in evaluating the antitumor and antimetastatic activity of immunomodulating peptides has been well-documented. mdpi.com In the context of MP-2, the BALB/c model would be instrumental in assessing its ability to modulate immune responses to tumors and its potential as an anticancer agent. mdpi.comnih.gov

NZB Mice: New Zealand Black (NZB) mice and the derivative NZB/NZW F1 hybrid mice are classic models for studying autoimmune diseases, particularly systemic lupus erythematosus (SLE). frontiersin.orgmdpi.com5-formyl-ctp.com These mice spontaneously develop an autoimmune syndrome characterized by the production of autoantibodies and immune-complex-mediated pathology, closely mimicking human SLE. frontiersin.orgmdpi.com Given that MP-2 has been investigated for its potential in managing autoimmune and inflammatory disorders, the NZB mouse model provides a clinically relevant system to evaluate the efficacy of MP-2 in suppressing autoimmunity and restoring immune tolerance. nih.gov

Cyclophosphamide-Treated Mice: Cyclophosphamide is an alkylating agent widely used in chemotherapy that can induce immunosuppression by depleting hematopoietic progenitor cells. nih.govfrontiersin.org This model is valuable for studying the recovery of the immune system (myelopoiesis) following chemotherapy-induced damage. nih.govfrontiersin.org The cyclophosphamide-treated mouse model is particularly relevant for assessing the potential of MP-2 to promote immune reconstitution. mdpi.comnih.gov By administering MP-2 to these immunosuppressed animals, researchers can investigate its ability to accelerate the recovery of white blood cells, lymphocytes, and other immune cell populations. nih.govfrontiersin.org

Table 1: Murine Models in Myelopeptide-2 Research

Mouse Model	Key Characteristics	Relevance to MP-2 Research
BALB/c	Inbred strain with a Th2-biased immune response. mdpi.com	Evaluation of general immunomodulatory and antitumor efficacy. mdpi.commdpi.com
NZB	Spontaneously develops autoimmune disease resembling human SLE. frontiersin.orgmdpi.com5-formyl-ctp.com	Assessment of MP-2's potential to suppress autoimmune responses. nih.gov

| Cyclophosphamide-Treated | Chemically induced immunosuppression and myelosuppression. nih.govfrontiersin.org | Investigation of MP-2's ability to promote immune system recovery. nih.govfrontiersin.orgmdpi.comnih.gov |

Guinea Pig Models for Antiviral and Immunization Studies

Guinea pig models have been instrumental in evaluating the antiviral and adjuvant properties of various compounds, including peptides. researchgate.netbiorxiv.orgmdpi.comnih.gov A notable study investigated the effect of MP-2 on the immunization of guinea pigs with a live measles vaccine. researchgate.net The findings demonstrated that the co-administration of MP-2 enhanced the immune response to the vaccine, suggesting its potential as a vaccine adjuvant. researchgate.net This model is particularly valuable because the guinea pig's response to the measles vaccine mirrors that of humans. researchgate.net

Considerations for Syngeneic Animal Models in Immune System Variability

Syngeneic models, where tumor tissue is transplanted into a host of the same genetic background, are crucial for immuno-oncology research because they possess a fully competent immune system. altogenlabs.comchampionsoncology.comnih.govmimobiosciences.comresearchgate.net This allows for the study of the complex interactions between the immune system, the tumor, and immunomodulatory agents like MP-2. altogenlabs.commimobiosciences.com A key consideration in using these models is the inherent biological variability in the immune response, even within a genetically identical population. altogenlabs.commimobiosciences.com This variability underscores the importance of longitudinal studies to characterize the dynamic changes in immune cell populations throughout tumor development and in response to treatment. altogenlabs.commimobiosciences.com Understanding this variability is essential for the proper selection of models and the interpretation of results in studies investigating the immunomodulatory effects of MP-2. altogenlabs.commimobiosciences.com

Methodological Best Practices and Rigor in Myelopeptide-2 (MP-2) Research

The reliability of research on MP-2 is contingent upon the adoption of rigorous methodological best practices, from the synthesis of the peptide to the design and reporting of experiments.

Quality Control Measures for Myelopeptide Synthesis and Purity (e.g., HPLC, MALDI-TOF MS, Endotoxin Testing)

The synthesis of peptides like MP-2 requires stringent quality control to ensure the identity, purity, and safety of the final product.

HPLC (High-Performance Liquid Chromatography): HPLC is a fundamental technique for the purification and purity assessment of synthetic peptides. researchgate.net It separates the target peptide from impurities generated during synthesis. researchgate.net The purity of the final MP-2 product would be determined by analyzing the peak area of the peptide relative to other components in the chromatogram. researchgate.net

MALDI-TOF MS (Matrix-Assisted Laser Desorption/Ionization-Time of Flight Mass Spectrometry): MALDI-TOF MS is a powerful tool for confirming the molecular weight of the synthesized peptide. researchgate.net This technique verifies that the correct amino acid sequence has been assembled, ensuring the identity of the MP-2 peptide. researchgate.net

Endotoxin Testing: Endotoxins, which are lipopolysaccharides from the cell walls of gram-negative bacteria, can contaminate synthetic peptide preparations and elicit strong inflammatory responses. Therefore, endotoxin testing, often using the Limulus Amebocyte Lysate (LAL) assay, is a critical quality control step to ensure that MP-2 preparations are free from this contamination and that any observed biological effects are attributable to the peptide itself. mdpi.com

Table 2: Quality Control Methodologies for Myelopeptide-2

Methodology	Purpose	Key Metrics
HPLC	Purity Assessment and Purification	Peak Purity (%)
MALDI-TOF MS	Identity Confirmation	Molecular Weight (Da)

| Endotoxin Testing | Safety and Purity | Endotoxin Units (EU/mg) |

Bioactivity Validation Against Reference Standards in Functional Assays

Validating the biological activity of newly synthesized batches of MP-2 is crucial for ensuring consistency and reliability of experimental results. This is achieved by comparing the activity of the new batch to a well-characterized reference standard in a relevant functional assay. nih.govchampionsoncology.com A reference standard can be a previously synthesized batch of MP-2 with known activity or another compound with a similar, well-defined biological effect. nih.govchampionsoncology.com The use of reference standards helps to control for variability in assay conditions and ensures that the observed effects are consistent across different experiments and laboratories. nih.govchampionsoncology.com

Reproducibility Frameworks in Experimental Design and Data Reporting (e.g., STAR Methods)

To address the issue of reproducibility in preclinical research, structured reporting frameworks are increasingly being adopted. nih.gov The STAR (Structured, Transparent, Accessible Reporting) Methods framework, for example, provides a standardized format for reporting the methodological details of a study, including experimental design, reagents, and data analysis. nih.gov Adherence to such frameworks in MP-2 research would enhance the transparency and reproducibility of the findings, allowing other researchers to more easily replicate and build upon the work. nih.gov This is particularly important for novel therapeutic candidates like MP-2, where robust and reproducible preclinical data is essential for further development. nih.gov

Addressing Challenges in In Vivo Pharmacokinetic Evaluation (e.g., Peptide Stability, Biodistribution, Isotope Labeling)

The in vivo pharmacokinetic evaluation of Myelopeptide-2 (MP-2) presents a series of challenges inherent to the study of synthetic peptides. These challenges primarily revolve around maintaining the peptide's integrity in a biological system, accurately tracking its distribution throughout the body, and quantifying its concentration in various tissues and fluids over time. Addressing these hurdles is crucial for understanding the therapeutic potential and mechanisms of action of MP-2. Methodologies to counteract these challenges often involve structural modifications of the peptide and the use of advanced analytical techniques such as isotope labeling.

Peptide Stability:

A significant challenge in the in vivo evaluation of peptides like MP-2 is their susceptibility to degradation by proteases. nih.govresearchgate.net Unmodified peptides often have short plasma half-lives due to rapid proteolysis. nih.govresearchgate.net Strategies to enhance the stability of MP-2 for pharmacokinetic studies could involve various modifications. These include N-terminal acetylation and C-terminal amidation to protect against exopeptidases, and the substitution of L-amino acids with D-amino acids at cleavage-susceptible sites to hinder recognition by proteases. researchgate.netcreative-peptides.com Another approach is the conjugation with polymers like polyethylene glycol (PEG), a process known as PEGylation, which can increase the peptide's size and shield it from enzymatic degradation, thereby prolonging its circulation time. creative-peptides.comcreative-peptides.com

To illustrate the potential impact of such modifications, the following hypothetical data table compares the in vivo stability of native MP-2 with a modified analogue (MP-2-mod) featuring N-terminal acetylation and C-terminal amidation.

Table 1: Comparative In Vivo Stability of Native MP-2 vs. Modified MP-2

Time (minutes)	Native MP-2 Concentration (ng/mL)	Modified MP-2 (MP-2-mod) Concentration (ng/mL)
5	850	950
15	450	820
30	150	680
60	< 50	450
120	Not Detected	210

This table presents hypothetical data for illustrative purposes.

Biodistribution:

Understanding the biodistribution of MP-2 is essential for identifying its target tissues and potential off-target effects. A common method for tracking the distribution of peptides in vivo involves radiolabeling, for instance with Iodine-125 ([¹²⁵I]). nih.gov However, this technique requires specialized facilities and handling procedures. The biodistribution profile of a peptide can be influenced by its route of administration and physicochemical properties. nih.gov For a peptide like MP-2, it is anticipated that it would distribute to organs with high blood perfusion and those rich in immune cells.

A hypothetical biodistribution study of [¹²⁵I]-labeled MP-2 in a rodent model might yield results similar to those presented in the following table, showing the percentage of the injected dose per gram of tissue at different time points.

Table 2: Hypothetical Biodistribution of [¹²⁵I]-MP-2 in a Rodent Model (% Injected Dose/gram Tissue)

Organ	1-hour post-injection	4-hours post-injection	24-hours post-injection
Blood	2.5	0.8	0.1
Liver	5.2	3.1	0.5
Kidneys	15.8	8.5	1.2
Spleen	4.1	5.5	2.3
Lungs	3.5	1.9	0.4
Bone Marrow	3.8	4.9	3.5

This table presents hypothetical data for illustrative purposes.

Isotope Labeling:

Isotope labeling is a powerful tool in the pharmacokinetic evaluation of peptides, primarily used to create internal standards for accurate quantification in complex biological matrices using mass spectrometry. creative-peptides.comjpt.comqyaobio.com Stable isotope-labeled (SIL) peptides are synthesized with heavy isotopes such as Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N) incorporated into one or more amino acid residues. jpt.comqyaobio.com These SIL peptides are chemically identical to the native peptide but have a higher molecular weight, allowing them to be distinguished by a mass spectrometer. qyaobio.com

In a typical pharmacokinetic study of MP-2, a known amount of its SIL counterpart would be added to biological samples (e.g., plasma, tissue homogenates). The ratio of the native MP-2 to the SIL-MP-2, as measured by mass spectrometry, allows for precise quantification of the MP-2 concentration, correcting for any sample loss during processing. cpcscientific.com

Table 3: Application of Isotope Labeling in MP-2 Quantification

Analytical Method	Purpose	Key Isotopes Used	Advantages
Liquid Chromatography-Mass Spectrometry (LC-MS) with SIL internal standard	Accurate quantification of MP-2 in biological samples	¹³C, ¹⁵N	High precision and accuracy, corrects for matrix effects and extraction variability.

Future Directions and Theoretical Implications of Myelopeptide 2 Mp 2 Research

Elucidation of Unidentified Receptors and Binding Partners

A pivotal area for future research is the identification and characterization of the specific receptors and binding partners for Myelopeptide-2. Although MP-2 is known to exert effects on immune cells, the precise molecular targets on the cell surface remain to be elucidated cy3tsa.com. The current understanding is that MP-2 interacts with specific, yet unidentified, receptors on immune cells to initiate its biological effects cy3tsa.com. The absence of a well-defined receptor hinders a complete understanding of its mechanism of action and the full scope of its physiological roles.

Future research should employ modern techniques in receptor identification to de-orphanize the MP-2 signaling pathway. Methodologies such as affinity chromatography using labeled MP-2 as bait, yeast two-hybrid screening, and computational modeling based on the peptide's structure could reveal its direct binding partners. Identifying the receptor will be a critical step in understanding the tissue-specific and cell-specific effects of MP-2 and will pave the way for the development of more targeted therapeutic interventions.

Investigation of Downstream Intracellular Signaling Cascades

The known biological effects of MP-2, such as the restoration of interleukin-2 (B1167480) (IL-2) synthesis and IL-2 receptor (IL-2R) expression in suppressed T-lymphocytes, strongly suggest the involvement of intricate downstream intracellular signaling cascades nih.govmedchemexpress.com. However, the specific pathways that are modulated by MP-2 following receptor binding are largely unknown. The activation of T-lymphocytes is a complex process involving multiple signaling pathways, and it is plausible that MP-2 interfaces with one or more of these.

Future investigations should focus on dissecting these pathways. Key signaling cascades that are central to T-cell activation and cytokine production include:

The JAK/STAT Pathway: This is a primary signaling route for many cytokines, including IL-2. It is conceivable that MP-2 could influence the phosphorylation status of Janus kinases (JAKs) and Signal Transducer and Activator of Transcription (STAT) proteins, thereby modulating the transcription of genes involved in T-cell proliferation and differentiation.

The MAPK Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling network in T-cells, regulating a wide array of cellular processes. Investigating the phosphorylation of key MAPK members like ERK, JNK, and p38 in response to MP-2 treatment could provide insights into its mechanism.

The NF-κB Pathway: The Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) is a critical transcription factor in the immune response. Given that MP-2 restores IL-2 production, a process known to be regulated by NF-κB, it is a strong candidate for modulation by this myelopeptide.

Systematic studies employing techniques such as Western blotting for key signaling proteins, reporter gene assays for transcription factor activity, and transcriptomic analyses of MP-2-treated T-cells are necessary to map the intracellular signaling network governed by this peptide.

Comparative Studies with Other Endogenous Immunoregulators

To better understand the unique therapeutic potential of Myelopeptide-2, it is essential to conduct comparative studies with other well-characterized endogenous immunoregulators. Such studies will help to delineate its specific role in the complex network of immune regulation. Key comparators would include thymosins and various interleukins.

Feature	Myelopeptide-2 (MP-2)	Thymosin Alpha 1	Interleukin-2 (IL-2)
Primary Source	Bone Marrow	Thymus	Activated T-cells
Primary Function	Restores T-lymphocyte function, particularly IL-2 synthesis and receptor expression.	Enhances T-cell maturation and function; modulates immune response.	Promotes the proliferation and differentiation of T- and B-lymphocytes.
Therapeutic Focus	Antitumor and antiviral therapies through immune restoration.	Treatment of immunocompromised states, malignancies, and as a vaccine enhancer.	Cancer immunotherapy and treatment of autoimmune diseases (in low doses).

This table is based on currently available information and highlights the distinct origins and primary functions of these immunomodulators.

Future research should involve head-to-head in vitro and in vivo studies to directly compare the effects of these peptides on various immune cell populations and their downstream functional outcomes. Such studies will be invaluable in positioning MP-2 within the existing arsenal of immunomodulatory agents.

Advancing Understanding of Bone Marrow-Derived Immunopeptides in Physiological Processes

Myelopeptide-2 belongs to a broader class of bone marrow-derived peptides, collectively known as myelopeptides (B149311), which are recognized as endogenous bioregulators nih.gov. These peptides are involved in a range of physiological processes, including immunoregulation, cell differentiation, and even have opiate-like activities nih.gov. The bone marrow is not only the primary site of hematopoiesis but also an important organ in the regulation of immunity openaccessjournals.comnih.gov.

Further research into the diverse family of myelopeptides will enhance our understanding of the bone marrow's role as an active participant in the immune network. A comprehensive characterization of the different myelopeptides and their specific functions will provide a more complete picture of how the bone marrow communicates with and modulates the peripheral immune system. This could lead to the discovery of novel immunoregulatory pathways and therapeutic targets.

Potential for Myelopeptide-2 (MP-2) as a Research Tool in Immunobiology and Oncology

Beyond its direct therapeutic potential, Myelopeptide-2 can serve as a valuable research tool to probe fundamental processes in immunobiology and oncology. Its ability to restore T-lymphocyte function in the face of immunosuppressive signals from tumor cells or viruses makes it a unique instrument for studying the mechanisms of immune evasion nih.govmedchemexpress.com.

In immunobiology , MP-2 can be used to:

Investigate the molecular pathways that lead to T-cell anergy and exhaustion.

Explore the mechanisms of immune reconstitution following immunosuppression.

Dissect the interplay between different cytokines in the regulation of T-cell responses.

In oncology , MP-2 can be employed in preclinical models to:

Study the impact of restoring T-cell function on tumor growth and metastasis.

Evaluate its potential as an adjuvant in combination with other cancer immunotherapies, such as checkpoint inhibitors.

Understand the mechanisms by which tumors suppress the host immune system.

The targeted immunomodulatory activity of MP-2, with potentially fewer side effects than broader immunosuppressants or stimulants, makes it an attractive candidate for further investigation in a variety of research settings cy3tsa.com.

Q & A

Q. What are the established methodologies for synthesizing and characterizing Myelopeptide-2 (MP-2)?

MP-2 is synthesized using solid-phase peptide synthesis (SPPS) and purified via reverse-phase HPLC. Its molecular formula (C₄₁H₅₇N₇O₈) and sequence (LVVYPW) are confirmed using mass spectrometry and NMR spectroscopy. Purity (>95%) is validated via analytical HPLC, and structural integrity is assessed using circular dichroism to confirm secondary structure under physiological conditions .

Q. How does MP-2 modulate T-cell phenotype in vitro?

MP-2 restores T-cell phenotypes by upregulating CD3 and CD4 antigen expression. Researchers should:

• Isolate human T lymphocytes and treat with HL-60 conditioned medium (CM) to induce phenotypic alterations.
• Administer MP-2 (10–100 nM) and measure CD3/CD4 expression via flow cytometry after 24–48 hours.
• Include controls (untreated T-cells and CM-only groups) to isolate MP-2-specific effects .

Q. What in vitro assays are standard for evaluating MP-2’s immunomodulatory effects?

Key assays include:

• IL-2 Synthesis : Quantify IL-2 secretion in T-cell supernatants via ELISA after MP-2 treatment.
• IL-2 Receptor (CD25) Expression : Measure via flow cytometry.
• Proliferation Assays : Use ³H-thymidine incorporation to assess T-cell activation .

Advanced Research Questions

Q. How can researchers resolve contradictions in MP-2’s reported effects across different experimental models?

Conflicting data (e.g., dose-dependent vs. time-dependent outcomes) require:

• Dose-Response Curves : Test MP-2 across a wide concentration range (1–500 nM) to identify optimal efficacy windows.
• Model-Specific Validation : Compare results in human T-cell lines vs. murine tumor models to clarify species-specific responses.
• Meta-Analysis : Aggregate data from peer-reviewed studies to identify trends or methodological discrepancies (e.g., storage conditions affecting MP-2 stability) .

Q. What experimental design considerations are critical for studying MP-2 in vivo?

For murine tumor models (e.g., urea-induced lung tumors):

• Dosing : Use 10 µg/kg MP-2 via intraperitoneal injection; adjust frequency based on tumor growth kinetics.
• Endpoint Selection : Measure tumor incidence, latency period, and histopathological changes.
• Control Groups : Include vehicle-only and untreated cohorts to account for spontaneous tumor rates.
• Blinding : Ensure randomization of treatment groups to minimize bias .

Q. How can researchers optimize MP-2’s solubility and stability for long-term studies?

• Solvent Systems : Prepare MP-2 in DMSO/PEG300/Tween 80/saline mixtures for injections; use 0.5% CMC Na suspensions for oral administration.
• Storage : Aliquot and store at -20°C to prevent freeze-thaw degradation.
• Stability Assays : Perform HPLC and bioactivity tests (e.g., IL-2 restoration) after 1–6 months of storage .

Q. What statistical approaches are recommended for analyzing MP-2’s dual role in immune modulation and tumor suppression?

• Multivariate Analysis : Use ANOVA to compare tumor counts, immune markers, and treatment durations.
• Survival Analysis : Apply Kaplan-Meier curves for tumor latency data.
• Correlation Studies : Calculate Pearson coefficients to link CD4+ T-cell counts with tumor reduction rates .

Methodological Challenges & Solutions

Q. How can researchers address variability in MP-2’s bioactivity across batches?

• Batch Testing : Validate each batch using a standardized IL-2 secretion assay.
• Quality Control : Require ≥90% purity certificates from suppliers and confirm endotoxin levels (<0.1 EU/mg) .

Q. What are the best practices for replicating MP-2’s effects in primary human T-cell cultures?

• Donor Variability : Use T-cells from ≥5 donors to account for genetic diversity.
• Culture Conditions : Maintain cells in RPMI-1640 + 10% FBS and 50 U/mL IL-2 to prevent activation-induced apoptosis .

Q. How should researchers design studies to investigate MP-2’s potential in autoimmune diseases?

• Animal Models : Use collagen-induced arthritis (CIA) or experimental autoimmune encephalomyelitis (EAE) models.
• Biomarkers : Monitor pro-inflammatory cytokines (TNF-α, IFN-γ) and regulatory T-cell (Treg) populations alongside clinical scores .

Data Interpretation & Reporting

Q. What frameworks support rigorous interpretation of MP-2’s conflicting immunostimulatory vs. immunosuppressive effects?

• Dose-Dependent Analysis : Test subtherapeutic to supratherapeutic doses to identify biphasic effects.
• Mechanistic Studies : Use CRISPR/Cas9-edited T-cells (e.g., CD3-knockout) to isolate MP-2’s signaling pathways .

Q. How can researchers align MP-2 studies with FAIR (Findable, Accessible, Interoperable, Reusable) data principles?

• Metadata Standards : Use MIAME (Microarray) or ARRIVE (Animal Research) guidelines.
• Data Repositories : Upload raw flow cytometry and tumor histology data to public platforms (e.g., Zenodo) .